Cas no 6286-06-2 (2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide)
![2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide structure](https://www.kuujia.com/scimg/cas/6286-06-2x500.png)
6286-06-2 structure
Product name:2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
- NSC10533; NSC-10533;
- 6286-06-2
- DTXSID90714780
- 2-[(E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium iodide
- NSC10533
- NSC-10533
-
- Inchi: InChI=1S/C20H21NO2.HI/c1-20(2)15-7-5-6-8-16(15)21(3)19(20)12-10-14-9-11-17(22)18(13-14)23-4;/h5-13H,1-4H3;1H
- InChI Key: TYOLHJMLUXPBDO-UHFFFAOYSA-N
- SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C=C3)O)OC)C)C.[I-]
Computed Properties
- Exact Mass: 435.07000
- Monoisotopic Mass: 435.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 494
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.5A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 32.47000
- LogP: 1.08300
2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide Related Literature
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Xiaoze Bao,Jinhui Ren,Yang Yang,Xinyi Ye,Baomin Wang,Hong Wang Org. Biomol. Chem., 2020,18, 7977-7986
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Gregor Mali,Jean-Paul Amoureux Phys. Chem. Chem. Phys., 2000,2, 5737-5742
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Ying Zhou,Kondapa Naidu Bobba,Xue Wei Lv,Dan Yang,Nithya Velusamy,Jun Feng Zhang Analyst, 2017,142, 345-350
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Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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